Cas no 706811-60-1 (1-Piperazinepropanamide,4-methyl-)

• Product Name: 1-Piperazinepropanamide,4-methyl-
• CAS No: 706811-60-1
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 557696
• PubChem ID: 21640994
• Update Time: 2025-04-19

1-Piperazinepropanamide,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamide,4-methyl-
• 1-Piperazinepropanamide,4-methyl-(9CI)
• 3-(4-methylpiperazin-1-yl)propanamide
• SCHEMBL2852219
• CHEMBL318145
• 706811-60-1
• DTXSID90616553
• AKOS008960381

• Inchi： 1S/C8H17N3O/c1-10-4-6-11(7-5-10)3-2-8(9)12/h2-7H2,1H3,(H2,9,12)
• InChI Key： STNWPYUHZFDWFR-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCN(C)CC1)N

Computed Properties

• Exact Mass: 171.13731
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.1
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57